Cas no 93956-19-5 (Isocyanatomethyl 2-methylprop-2-enoate)

Isocyanatomethyl 2-methylprop-2-enoate structure
93956-19-5 structure
Product Name:Isocyanatomethyl 2-methylprop-2-enoate
CAS No:93956-19-5
MF:C6H7NO3
MW:141.124681711197
CID:2817498
Update Time:2023-08-07

Isocyanatomethyl 2-methylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-methyl-, isocyanatomethyl ester
    • Isocyanatomethyl 2-methylprop-2-enoate
    • Inchi: 1S/C6H7NO3/c1-5(2)6(9)10-4-7-3-8/h1,4H2,2H3
    • InChI Key: BUEJBAKNYNGFTN-UHFFFAOYSA-N
    • SMILES: O(CN=C=O)C(C(=C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 191
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.7
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.